3-Isopropyl-4-bromo-nitrobenzene

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 1-bromo-4-nitro-2-propan-2-ylbenzene
• InChI: InChI=1S/C9H10BrNO2/c1-6(2)8-5-7(11(12)13)3-4-9(8)10/h3-6H,1-2H3
• InChI Key: JUPSVHJUWMYWKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)[N+](=O)[O-])Br

Description

3-Isopropyl-4-bromo-nitrobenzene is a useful research compound. Its molecular formula is C9H10BrNO2 and its molecular weight is 244.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7.5 g of sodium nitrite in 20 ml of water was added at -20° C. to 0° C. over 20 minutes to a suspension of 18.5 g of the product of Step C, 120 ml of a 48% hydrobromic acid solution and 80 ml of water and the mixture was stirred at 0° C. for 15 minutes and kept thereafter at 0° C. A solution of 22 g of cuprous bromide in 80 ml of 48% hydrobromic acid solution was heated with stirring to 50°-55° C. and the previous solution was then added thereto. The mixture was stirred at 55°-60° C. for one hour, was cooled and poured into water. The mixture was extracted with methylene chloride and the combined organic phases were washed with N sodium hydroxide solution, with water, dried and evaporated to dryness under reduced pressure at 50° C. The residue was rectified under reduced pressure to obtain 20.4 g of 3-isopropyl-4-bromo-nitrobenzene with a boiling point of 150°-152° C. at 8 mm Hg and having a refractive index of nD22 =1.5775.